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Compound of Interest

Compound Name: Isopropyl trifluoroacetate

Cat. No.: B1294291

An In-depth Technical Guide to Isopropyl Trifluoroacetate: Physicochemical Properties and
Synthetic Applications

Abstract

Isopropyl trifluoroacetate (CAS No. 400-38-4) is a versatile organic compound recognized for
its unique trifluoroacetate group, which imparts desirable properties for various applications in
research and industry.[1] This technical guide provides a comprehensive overview of the
physical and chemical properties of isopropyl trifluoroacetate, its synthesis, reactivity, and
key applications, particularly in the pharmaceutical and agrochemical sectors.[2] The
information is tailored for researchers, scientists, and professionals in drug development,
presenting quantitative data in structured tables and detailing experimental protocols.

Physicochemical Properties

Isopropyl trifluoroacetate is a clear, colorless liquid with a characteristic fruity or sweet odor.
[1][2][3] It is known for its high volatility and low viscosity.[3] The presence of the trifluoromethyl
group significantly influences its electronic properties and reactivity.[3]

Identification and General Properties
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Property Value Source
CAS Number 400-38-4 [11[4115]
Molecular Formula C5H7F302 [11[415]
Molecular Weight 156.10 g/mol [41[5]
ropan-2-yl 2,2,2-
IUPAC Name p_ P : [5]
trifluoroacetate
Acetic acid, trifluoro-, 1-
methylethyl ester;
Synonyms . o [11[3][4]
Trifluoroacetic acid, isopropyl
ester
Appearance Clear, colorless liquid [1]

Physical and Thermodynamic Properties
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Property Value Unit Source
Boiling Point 73 °C [1112]
Melting Point <-78 °C [21[6]
Density 1.108 g/mL at 25°C [2][6]
Refractive Index n20/D 1.319 - 1.32 [1][6]

Flash Point 16 °F (-9 °C) (217

Vapor Pressure

12.192 - 15.654

kPa at 20-25°C

[8]

Enthalpy of
T 31.75 kJ/mol [4]
Vaporization (AvapH®)
Enthalpy of Fusion
9.80 kJ/mol [4]
(AfusH®)
LogP (Octanol/Water
N o 1.500 - 1.84 [4]18]
Partition Coefficient)
Water Solubility
-1.55 mol/L [4]

(log10WS)

Chemical Properties and Reactivity

Isopropyl trifluoroacetate's chemical behavior is largely dictated by the electron-withdrawing

nature of the trifluoroacetyl group, which activates the carbonyl carbon for nucleophilic attack.

[9] It is soluble in organic solvents and is noted to be sensitive to moisture, potentially

hydrolyzing in the presence of water.[3][6] The compound is stable under normal storage and

handling conditions.[10]

Reactivity Profile

e Nucleophilic Acyl Substitution: It readily undergoes reactions with nucleophiles such as

alcohols and amines, serving as an effective trifluoroacetylating agent.[9] This reaction is

crucial for introducing the trifluoroacetyl group into molecules to enhance their biological

activity and metabolic stability.[1][9]
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» Hydrolysis: The ester can be hydrolyzed to trifluoroacetic acid and isopropanol, particularly in
the presence of acids or bases.[3]

e Incompatible Materials: It should be kept away from strong oxidizing agents, strong acids,
strong bases, and strong reducing agents.[10][11]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of isopropyl
trifluoroacetate. Key spectral information can be found in various databases.

Spectrum Type Database/Source

1H NMR, 13C NMR, 19F NMR PubChem (Sigma-Aldrich, W. Robien)
Infrared (IR) Spectrum NIST/EPA Gas-Phase Infrared Database
Mass Spectrum (Electron lonization) NIST Mass Spectrometry Data Center

Experimental Protocols: Synthesis of Isopropyl
Trifluoroacetate

Several methods for the synthesis of isopropyl trifluoroacetate have been reported. A
common laboratory and industrial method involves the reaction of a trifluoroacetylating agent
with isopropanol.

Synthesis from Trifluoroacetyl Fluoride and Isopropanol

This method provides a high yield of isopropyl trifluoroacetate.[12]
Materials:

 Isopropanol (12 kg)

o Potassium fluoride (5.8 kg)

¢ Trifluoroacetyl fluoride gas (11.6 kg)
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Procedure:

¢ In a reaction kettle equipped with a stirrer, add 12 kg of isopropanol.[12]

» With continuous stirring, slowly add 5.8 kg of potassium fluoride to create a mixture.[12]

o Transfer the isopropanol and potassium fluoride mixture to a closed reactor with a stirrer.[12]
e Begin stirring and introduce 11.6 kg of trifluoroacetyl fluoride gas into the mixture.[12]

e Maintain the reaction temperature at 45°C for 3.5 hours.[12]

 After the reaction is complete, filter the product to remove the solid potassium bifluoride
(KHF2) byproduct.[12]

o The filtrate is then purified by distillation to obtain isopropyl trifluoroacetate. This process
can yield approximately 14.5 kg (92.9% vyield).[12]

Visualizations
Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of isopropyl trifluoroacetate
from isopropanol and trifluoroacetyl fluoride.
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Synthesis Workflow of Isopropyl Trifluoroacetate
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Caption: Synthesis workflow for isopropyl trifluoroacetate.

Structure-Application Relationship

This diagram shows the logical relationship between the chemical structure of isopropyl

trifluoroacetate and its primary applications.
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Structure-Application Relationship
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Caption: Relationship between structure and applications.
Applications
Isopropyl trifluoroacetate is a significant chemical intermediate in various fields.[2]

o Pharmaceuticals: It is used in the synthesis of Active Pharmaceutical Ingredients (APIs). The
trifluoroacetate group can modify molecular properties to create more effective drugs.[2]

o Agrochemicals: It plays a role in the development of advanced pesticides and herbicides.[2]
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o Organic Synthesis: It serves as a versatile reagent for producing complex organic molecules,
particularly fluorinated compounds.[1]

» Materials Science: It is used to modify the properties of polymers.[1]

Safety and Handling

Isopropyl trifluoroacetate is a highly flammable liquid and vapor that can cause severe skin
burns and eye damage.[5][7] It may also cause respiratory irritation.[5]

| dentificati I :

Hazard Class GHS Pictogram Signal Word Hazard Statement
H225: Highly

Flammable Liquid GHS02 Danger flammable liquid and
vapor

H314: Causes severe

Skin
) o GHSO05 Danger skin burns and eye
Corrosion/Irritation
damage
Serious Eye H318: Causes serious
o GHSO05 Danger
Damage/Irritation eye damage

Specific target organ
o ] ] H335: May cause
toxicity — single GHSO07 Warning , o
respiratory irritation
exposure

Handling and Storage:

Keep away from heat, sparks, open flames, and hot surfaces.[7][11]

Keep the container tightly closed in a dry and well-ventilated place.[11]

Use explosion-proof electrical, ventilating, and lighting equipment.[7]

Wear protective gloves, protective clothing, and eye/face protection.[7][11]

Ground and bond the container and receiving equipment to prevent static discharge.[7][11]
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First Aid Measures:

 In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
water.[7]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[7]

 If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[7]

If swallowed: Rinse mouth with water. Do not induce vomiting.[7]

In all cases of exposure, seek immediate medical attention.[7][11]

Conclusion

Isopropyl trifluoroacetate is a valuable chemical reagent with a well-defined set of physical
and chemical properties. Its utility in organic synthesis, particularly for the production of
pharmaceuticals and agrochemicals, is well-established.[1][2] A thorough understanding of its
properties, reactivity, and safe handling procedures is crucial for its effective and safe utilization
in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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